4-Phenyl-2,3-dihydro-1H-inden-1-ol

• CAS No.: 78383-18-3
• Molecular Formula: C15H14O
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 4-phenyl-2,3-dihydro-1H-inden-1-ol
• InChI: InChI=1S/C15H14O/c16-15-10-9-13-12(7-4-8-14(13)15)11-5-2-1-3-6-11/h1-8,15-16H,9-10H2
• InChI Key: UYSMIUXOZPFVJF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC=C2C1O)C3=CC=CC=C3

Description

4-Phenyl-2,3-dihydro-1H-inden-1-ol is a useful research compound. Its molecular formula is C15H14O and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 20.8 g (0.10 mole) of 4-phenyl-1-indanone in 150 ml of ethanol was added portionwise 2.0 g (0.06 mole) of sodium borohydride. During the addition the reaction temperature rose to 33° C. Upon complete addition the reaction mixture was allowed to cool to ambient temperature and was stirred for 16 hours. The reaction mixture was mixed in water and concentrated under reduced pressure. A precipitate, which developed during concentration of the aqueous solution, was collected, dried, then recrystallized from toluene-hexane to give 17.3 g of 4-phenyl-1-indanol; m.p. 80.5-81.5° C. The nmr spectrum was consistent with the proposed structure.

Synthesis routes and methods II

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